14,14-dimethyl-10-(naphthalen-2-yl)-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one

Specification

• CAS No.: 886644-59-3
• Molecular Formula: C25H24N2O
• Molecular Weight: 368.48
• IUPAC Name: 9,9-dimethyl-6-naphthalen-2-yl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C25H24N2O/c1-25(2)14-21-23(22(28)15-25)24(27-20-10-6-5-9-19(20)26-21)18-12-11-16-7-3-4-8-17(16)13-18/h3-13,24,26-27H,14-15H2,1-2H3
• Standard InChI Key: KEDJVKCDDQVXKS-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=CC5=CC=CC=C5C=C4)C(=O)C1)C

Introduction

14,14-Dimethyl-10-(naphthalen-2-yl)-2,9-diazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one is a complex organic compound with a molecular formula of C25H24N2O and a molecular weight of 368.47 g/mol. It is identified by the CAS number 886644-59-3. This compound belongs to a class of tricyclic structures, incorporating a naphthalene ring, which suggests potential applications in pharmaceuticals or materials science due to its unique structural features.

Synthesis and Applications

While specific synthesis methods for this compound are not detailed in the available literature, its structure suggests it could be synthesized through multi-step organic reactions involving the formation of the tricyclic core and subsequent introduction of the naphthalene moiety. The presence of a naphthalene ring and a diazatricyclic system indicates potential biological activity, which might be explored in pharmaceutical research.

Safety and Handling

Safety Data Sheet (SDS) Information:

• Hazards: Skin and eye irritation, respiratory system irritation upon inhalation.

• First Aid Measures: Remove contaminated clothing, move to fresh air, and seek medical attention if necessary.

• Disposal: Dispose of contents/container to an approved waste disposal plant.

Handling this compound requires caution due to its potential to cause skin and eye irritation and respiratory issues.

Research Findings

Research on this specific compound is limited, but its structural features suggest potential applications in medicinal chemistry, particularly in areas where complex heterocyclic compounds are used. The incorporation of a naphthalene ring may enhance biological activity or serve as a scaffold for further modification.